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impurities

  • Faropenem
    Faropenem
    • Cat. No.:
    • B194159
    • CAS No.:
    • 106560-14-9
    • Molecular Formula:
    • C12H15NO5S
    • Molecular Weight:
    • 285.32 g/mol
    Description
    6alpha-[(R)-1-hydroxyethyl]-2-[(R)-tetrahydrofuran-2-yl]pen-2-em-3-carboxylic acid is a faropenem. It is a conjugate acid of a 6alpha-[(R)-1-hydroxyethyl]-2-[(R)-tetrahydrofuran-2-yl]pen-2-em-3-carboxylate.
    F...
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  • (4-Chlorophenyl)[4-(1-methylethoxy)phenyl]methanone
    (4-Chlorophenyl)[4-(1-methylethoxy)phenyl]methanone
    • Cat. No.:
    • B194601
    • CAS No.:
    • 154356-96-4
    • Molecular Formula:
    • C16H15ClO2
    • Molecular Weight:
    • 274.74 g/mol
    Description
    An impurity of Fenofibrate. Fenofibrate is mainly used to reduce cholesterol levels in patients at risk of cardiovascular disease.
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  • Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxylate
    Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxyla...
    • Cat. No.:
    • B195549
    • CAS No.:
    • 185105-98-0
    • Molecular Formula:
    • C16H18N2O6S
    • Molecular Weight:
    • 366.4 g/mol
    Description
    An impurity of Acotiamide, a drug for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia.
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  • Cetirizine Impurity D
    Cetirizine Impurity D
    • Cat. No.:
    • B192774
    • CAS No.:
    • 346451-15-8
    • Molecular Formula:
    • C30H28Cl2N2
    • Molecular Weight:
    • 487.5 g/mol
    Description
    This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and i...
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  • 2-Thioadenosine
    2-Thioadenosine
    • Cat. No.:
    • B194474
    • CAS No.:
    • 43157-50-2
    • Molecular Formula:
    • C10H13N5O4S
    • Molecular Weight:
    • 299.31 g/mol
    Description
    an impurity of Cangrelor
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  • 3-Bromo-2-methylpropionic acid
    3-Bromo-2-methylpropionic acid
    • Cat. No.:
    • B193042
    • CAS No.:
    • 56970-78-6
    • Molecular Formula:
    • C4H7BrO2
    • Molecular Weight:
    • 167.00 g/mol
    Description
    3-Bromo-2-methylpropionic Acid is used in the preparation of captopril selenium analogs as antioxidants and ACE inhibitors used as antihypertensive drugs.
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  • 3-(2-Thienyl)propanoic acid
    3-(2-Thienyl)propanoic acid
    • Cat. No.:
    • B193100
    • CAS No.:
    • 5928-51-8
    • Molecular Formula:
    • C7H8O2S
    • Molecular Weight:
    • 156.2 g/mol
    Description
    An impurity of Eprosartan. Eprosartan is an angiotensin II receptor antagonist used for the treatment of high blood pressure.
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  • 3-Ethylbenzophenone
    3-Ethylbenzophenone
    • Cat. No.:
    • B196072
    • CAS No.:
    • 66067-43-4
    • Molecular Formula:
    • C15H14O
    • Molecular Weight:
    • 210.27 g/mol
    Description
    3-Ethylbenzophenone is the photodegradation product of Ibuprofen and Ketoprofen in aqueous solutions.
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  • 4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
    4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
    • Cat. No.:
    • B195580
    • CAS No.:
    • 71675-87-1
    • Molecular Formula:
    • C10H13NO5S
    • Molecular Weight:
    • 259.28 g/mol
    Description
    A metabolite of Amisulpride
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  • benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phen...
    • Cat. No.:
    • B193919
    • CAS No.:
    • 92096-37-2
    • Molecular Formula:
    • C29H26N2O7S2
    • Molecular Weight:
    • 578.7 g/mol
    Description
    impurity of ceftibuten
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